2-((4-methoxyphenyl)sulfonyl)-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)sulfonyl-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C22H22N2O4S2/c1-28-18-8-10-19(11-9-18)30(26,27)14-21(25)24-22-23-20(13-29-22)17-7-6-15-4-2-3-5-16(15)12-17/h6-13H,2-5,14H2,1H3,(H,23,24,25)
• InChI Key: KPFVSUBZMUTBPM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=NC(=CS2)C3=CC4=C(CCCC4)C=C3
• Molecular Formula: C22H22N2O4S2
• Molecular Weight: 442.6 g/mol

Description

2-((4-methoxyphenyl)sulfonyl)-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C22H22N2O4S2 and its molecular weight is 442.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Compounds incorporating sulfonamide moieties, similar to the structure , have been synthesized and evaluated for various biological activities. For example, derivatives of heterocyclic compounds containing a sulfonamide thiazole moiety have shown anticonvulsant activity, with some compounds offering protection against induced convulsions in experimental models (Farag et al., 2012). This suggests potential applications in the development of new anticonvulsant therapies.

Anticancer and Antimicrobial Potential

Research on 1,4‐naphthoquinone derivatives, including those containing phenylaminosulfanyl moieties similar to the query compound, has shown potent cytotoxic activity against several cancer cell lines (Ravichandiran et al., 2019). These compounds also displayed low toxicity in normal cells, indicating their potential as selective anticancer agents. Additionally, novel thiazole, pyridone, and other heterocyclic derivatives bearing sulfonamide moieties have demonstrated promising antimicrobial activities (Darwish et al., 2014), suggesting applications in developing new antimicrobial drugs.

Anti-HIV Activity and Antitumor Efficiency

A new series of naphthalene derivatives synthesized from a naphthalene-derived glycine derivative showed inhibitory activity against HIV-1 and HIV-2 (Hamad et al., 2010). This indicates the potential use of similar compounds in the treatment of HIV infections. Furthermore, thiazoline-tetralin derivatives have been evaluated for their anticancer potency on various cancer cell lines, revealing significant antitumor efficiency and apoptosis induction (Turan-Zitouni et al., 2018), which could lead to new cancer therapies.